Cas no 41229-10-1 (QUINAZOLINE, 4-(1-PIPERIDINYL)-)

QUINAZOLINE, 4-(1-PIPERIDINYL)- structure
41229-10-1 structure
Product Name:QUINAZOLINE, 4-(1-PIPERIDINYL)-
CAS No:41229-10-1
MF:C13H15N3
MW:213.278302431107
CID:3527085
PubChem ID:408432
Update Time:2025-04-22

QUINAZOLINE, 4-(1-PIPERIDINYL)- Chemical and Physical Properties

Names and Identifiers

    • QUINAZOLINE, 4-(1-PIPERIDINYL)-
    • 4-(1-PIPERIDINYL)-QUINAZOLINE
    • DTXSID70877201
    • quinazoline-4-piperidine
    • SCHEMBL6569122
    • 41229-10-1
    • 4-N-PIPERIDINYLQUINAZOLINE
    • WAY-296601-A
    • CHEMBL1623133
    • VIMMTIWARBDYNN-UHFFFAOYSA-N
    • Oprea1_174628
    • 4-piperidin-1-ylquinazoline
    • AKOS000536815
    • DB-117409
    • AP-906/04978037
    • Z57161636
    • BAS 01292567
    • 4-(piperidin-1-yl)quinazoline
    • Oprea1_847828
    • DTXCID00897215
    • 4-(1-piperidinyl)quinazoline
    • 4-piperidinoquinazoline
    • Inchi: 1S/C13H15N3/c1-4-8-16(9-5-1)13-11-6-2-3-7-12(11)14-10-15-13/h2-3,6-7,10H,1,4-5,8-9H2
    • InChI Key: VIMMTIWARBDYNN-UHFFFAOYSA-N
    • SMILES: N1=C2C(C=CC=C2)=C(N2CCCCC2)N=C1

Computed Properties

  • Exact Mass: 213.126597491Da
  • Monoisotopic Mass: 213.126597491Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 29Ų
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